Cas no 120925-50-0 (1-Octanol, 2-methyl-, (R)-)

1-Octanol, 2-methyl-, (R)- structure
1-Octanol, 2-methyl-, (R)- structure
Product Name:1-Octanol, 2-methyl-, (R)-
CAS No:120925-50-0
MF:C9H20O
MW:144.254503250122
CID:1211647
PubChem ID:10130025
Update Time:2025-04-20

1-Octanol, 2-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol, 2-methyl-, (R)-
    • (2R)-2-methyl-1-octanol
    • IGVGCQGTEINVOH-SECBINFHSA-N
    • UNII-33G823889O
    • (-)-2-Methyl-1-octanol
    • 2-Methyloctanol, (R)-
    • 120925-50-0
    • Q27256266
    • 33G823889O
    • (R)-2-methyloctanol
    • (R)-2-Methyl-1-octanol
    • SCHEMBL8417136
    • 1-Octanol, 2-methyl-, (2R)-
    • Inchi: 1S/C9H20O/c1-3-4-5-6-7-9(2)8-10/h9-10H,3-8H2,1-2H3
    • InChI Key: IGVGCQGTEINVOH-UHFFFAOYSA-N
    • SMILES: CCCCCCC(CO)C

Computed Properties

  • Exact Mass: 144.151415257g/mol
  • Monoisotopic Mass: 144.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 61.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų
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